Cas no 73963-72-1 (Cilostazol)

Cilostazol is a phosphodiesterase 3 inhibitor that offers improved efficacy in reducing symptoms of intermittent claudication by increasing blood flow and oxygen delivery to ischemic limbs, thereby enhancing walking distance and quality of life for patients with peripheral arterial disease. It demonstrates a favorable safety profile and tolerability.

Cilostazol structure

Product Name:Cilostazol

CAS No:73963-72-1

MF:C₂₀H₂₇N₅O₂

MW:369.46068406105

MDL:MFCD00866780

CID:59539

PubChem ID:24278291

Update Time:2025-10-10

Cilostazol Chemical and Physical Properties

Names and Identifiers

- Cilostazol
- CILOSTAZOL INTERMEDIATES
- 6-[4-(1-CYCLOHEXYL-1H-TETRAZOL-5-YL)BUTOXY]-3,4-DIHYDRO-2(1H)-QUINOLINONE
- 6-[4-(1-cyclohexyl-1h-tetrazol-5-yl)butoxy]-3,4-dihydro-2(1h)-quinolinone additional name: 6-[4-(1-cyclohexyl-5-tetrazolyl)butoxy]-1,2,3,4- tetrahydro-2-oxoquinolinone
- CILASTAZOL
- CILOSTAZOLE
- RETAL
- OPC 13013
- OPC 21
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydroquinolin-2(1H)-one
- Cilostal
- CILOSTAZOL JP
- PLETAAL
- PLETAL
- 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy]-3,4-dihydro-2(1H)-quinolinone
- SR-01000003107
- D01896
- SR-01000003107-4
- F20538
- NCGC00022153-02
- 6-[4-(1-cyclohexyltetrazol-5-yl)butoxy]-3,4-dihydro-1H-quinolin-2-one
- Opera_ID_488
- Lopac0_000218
- AB00382988_16
- AB00382988_15
- HMS3260L17
- N7Z035406B
- NCGC00015207-04
- BCPP000279
- AB00382988-14
- SCHEMBL16128
- CILOSTAZOL [MI]
- SMR000058428
- SW199053-2
- NCGC00022153-04
- HMS3268O09
- EU-0100218
- C 0737
- 2(1H)-Quionlinone, 6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydro-
- Cilostazol, >=98% (HPLC), powder
- Tocris-1692
- GTPL7148
- Tox21_110098
- 6-[4-(l-cyclohexyl-1,2,3,4-tetrazol-5-yl)butoxyl]-3,4-dihydrocarbostyril
- HMS3713F16
- AC-4334
- 6-[4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy]-3,4-dihydroquinolin-2(1H)-one
- DTXSID9045132
- OPC 13013; OPC 21; Pletaal
- Tox21_110098_1
- Q258591
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydro-2(1H)-quinolinone
- Cilostazolum (INN-Latin)
- BRD-K67017579-001-13-3
- NCGC00015207-03
- HMS2234C06
- 3,4-Dihydro-6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-2(1H)-quinolinone
- MLS000758281
- CILOSTAZOL [WHO-DD]
- OPC-13013
- NCGC00015207-25
- CS-1759
- CILOSTAZOL [VANDF]
- SDCCGSBI-0050206.P003
- C2587
- Pharmakon1600-01505230
- Cilostazolum (Latin)
- DTXCID7025132
- CILOSTAZOL [MART.]
- OPC-21
- Cilostazol, United States Pharmacopeia (USP) Reference Standard
- 2(1H)-Quinolinone, 3,4-dihydro-6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-
- Tox21_500218
- BCP0726000145
- BRD-K67017579-001-04-2
- NCGC00022153-07
- 73963-72-1
- HSDB 8312
- MLS001076067
- Z1501485368
- HMS3412B18
- NCGC00015207-05
- NCGC00015207-08
- CILOSTAZOL [USP MONOGRAPH]
- CCG-39646
- NCGC00022153-06
- Cilastatin sodium, Antibiotic for Culture Media Use Only
- CHEMBL799
- Cilostazolum [INN-Latin]
- BRD-K67017579-001-07-5
- HMS1922N15
- BRN 3632107
- 6-(4-(1-CYCLOHEXYL-1H-TETRAZOL-5-YL)BUTOXY)QUINOLINE-2,3(1H,4H)-DIONE
- MLS000028470
- CHEBI:31401
- NCGC00015207-09
- KBio3_002259
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy)-3,4-dihydro-1H-quinolin-2-one
- NCGC00015207-07
- SR-01000003107-2
- 6-[4-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)butoxy]-1,2,3,4-tetrahydroquinolin-2-one
- Spectrum4_000772
- HMS2096F16
- NCGC00015207-01
- FT-0645036
- BSPBio_002759
- NSC758936
- HMS3676B18
- 2(1H)-Quinolinone, 6-[4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy]-3,4-dihydro-
- Cilostazol (JP17/USP/INN)
- NCGC00015207-02
- BCP03724
- CILOSTAZOL (USP MONOGRAPH)
- s1294
- NCGC00260903-01
- Lopac-C-0737
- Spectrum5_001762
- Spectrum3_001170
- UNII-N7Z035406B
- MLS002153891
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butyloxy)-3,4-dihydroquinolin-2(1H)-one
- A837982
- 2(1H)-quinolinone, 6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydro-
- Cilostazol (USAN:USP:INN:BAN:JAN)
- NCGC00015207-12
- 6-[4-(1-cyclohexyl-1,2,3,4-tetrazol-5-yl)butoxy]-3,4-dihydrocarbostyril
- 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy]-3,4-dihydro-1H-quinolin-2-one
- CILOSTAZOL [USAN]
- DB01166
- HMS2093M14
- CILOSTAZOL [INN]
- CILOSTAZOL [ORANGE BOOK]
- Cilostazol [USAN:USP:INN:BAN:JAN]
- RRGUKTPIGVIEKM-UHFFFAOYSA-N
- MFCD00866780
- FT-0665038
- NCGC00015207-10
- MLS000759507
- SPECTRUM1505230
- CILOSTAZOL (USP-RS)
- KS-5154
- AKOS015855512
- Cilostazol, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00022153-05
- BCP9000530
- CILOSTAZOL [USP-RS]
- SBI-0050206.P002
- Pletal (TN)
- CILOSTAZOL [JAN]
- RETAL;PLETAL;OPC 21;PLETAAL;Cilostal
- NSC 758936
- HY-17464
- SR-01000003107-7
- AM90304
- 6-[4-(1-cyclohexyl-1h-tetrazol-5-yl)butoxy]-3,4-dihydrocarbostyril
- KBioGR_001184
- REGID_for_CID_2754
- HMS3654J13
- Q-200854
- BRD-K67017579-001-17-4
- SPBio_001256
- FT-0602474
- CAS-73963-72-1
- BDBM50225508
- NCGC00015207-11
- CILOSTAZOL (MART.)
- SR-01000003107-10
- Cilostazolum
- LP00218
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydrocarbostyril
- Spectrum2_001118
- NSC-758936
- NS00009762
- Cilostazol,(S)
- NCGC00015207-06
- BRD-K67017579-001-05-9
- BRD-K67017579-001-28-1
- Cilostazol (JP18/USP/INN)
- BRD-K67017579-001-26-5
- 6-[4-(1-Cyclohexyl-5-tetrazolyl)butoxy]-1,2,3,4- tetrahydro-2-oxoquinolinone
- BRD-K67017579-001-27-3
- MDL： MFCD00866780
- Inchi： 1S/C20H27N5O2/c26-20-12-9-15-14-17(10-11-18(15)21-20)27-13-5-4-8-19-22-23-24-25(19)16-6-2-1-3-7-16/h10-11,14,16H,1-9,12-13H2,(H,21,26)
- InChI Key： RRGUKTPIGVIEKM-UHFFFAOYSA-N
- SMILES： O(C1C=CC2=C(C=1)CCC(N2)=O)CCCCC1=NN=NN1C1CCCCC1

Computed Properties

Exact Mass: 369.21600
Monoisotopic Mass: 369.21647512g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 3.1
Topological Polar Surface Area: 81.9Å²

Experimental Properties

Color/Form: Colorless needle like crystals were obtained from methanol
Density: 1.1832 (rough estimate)
Melting Point: 158.0 to 162.0 deg-C
Boiling Point: 499.57°C (rough estimate)
Flash Point: 355.8 °C
Refractive Index: 1.7600 (estimate)
Solubility: DMSO: 18 mg/mL, soluble
PSA: 81.93000
LogP: 3.60270
Merck: 2277
λmax: 257(MeOH)(lit.)
Solubility: It is easily soluble in acetic acid, chloroform, N-methyl-2-pyrrolidone or dimethyl sulfoxide, and almost insoluble in ether, water, 0.1mol/l hydrochloric acid or 0.1mol/l sodium hydroxide.

Cilostazol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
RTECS：VC8277500
Hazardous Material Identification：
Toxicity：LD50 in mice, rats (mg/kg): >2000, >2000 i.p.; >5000, >5000 orally (Nomura)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Cilostazol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cilostazol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-17464-10mM*1mLinDMSO	Cilostazol	73963-72-1	99.96%	10mM*1mLinDMSO	￥660	2023-07-26
MedChemExpress	HY-17464-50mg	Cilostazol	73963-72-1	99.87%	50mg	￥600	2025-04-16
MedChemExpress	HY-17464-100mg	Cilostazol	73963-72-1	99.87%	100mg	￥900	2025-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C129678-5g	Cilostazol	73963-72-1	≥99%	5g	¥99.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C129678-1g	Cilostazol	73963-72-1	≥99%	1g	¥60.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C129678-250mg	Cilostazol	73963-72-1	≥99%	250mg	¥38.90	2023-09-03
S e l l e c k ZHONG GUO	S1294-25mg	Cilostazol (OPC-13013)	73963-72-1	99.99%	25mg	¥782.25	2023-09-16
S e l l e c k ZHONG GUO	S1294-100mg	Cilostazol (OPC-13013)	73963-72-1	99.99%	100mg	¥2439.91	2023-09-16
DC Chemicals	DCAPI1569-100 mg	Cilostazol	73963-72-1	>99%	100mg	$225.0	2022-02-28
DC Chemicals	DCAPI1569-250 mg	Cilostazol	73963-72-1	>99%	250mg	$450.0	2022-02-28

Cilostazol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:73963-72-1)西洛他唑

Order Number:LE25474990;LE13306

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:49

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:73963-72-1)Cilostazol

Order Number:sfd5579

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Cilostazol Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

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3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

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